(Z)-ethyl 4-(((1-(3-fluorobenzyl)-2,2-dioxido-4-oxo-1H-thieno[3,2-c][1,2]thiazin-3(4H)-ylidene)methyl)amino)benzoate

• IUPAC Name: ethyl 4-[[(Z)-[1-[(3-fluorophenyl)methyl]-2,2,4-trioxothieno[3,2-c]thiazin-3-ylidene]methyl]amino]benzoate
• InChI: InChI=1S/C23H19FN2O5S2/c1-2-31-23(28)16-6-8-18(9-7-16)25-13-20-21(27)22-19(10-11-32-22)26(33(20,29)30)14-15-4-3-5-17(24)12-15/h3-13,25H,2,14H2,1H3/b20-13-
• InChI Key: QTJDOURMSZMZBD-MOSHPQCFSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC(=CC=C4)F
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC(=CC=C4)F
• Molecular Formula: C23H19FN2O5S2
• Molecular Weight: 486.5 g/mol

Description

(Z)-ethyl 4-(((1-(3-fluorobenzyl)-2,2-dioxido-4-oxo-1H-thieno[3,2-c][1,2]thiazin-3(4H)-ylidene)methyl)amino)benzoate is a useful research compound. Its molecular formula is C23H19FN2O5S2 and its molecular weight is 486.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Antimicrobial and Docking Studies : A study described the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, demonstrating their antimicrobial activity and docking studies, which could provide insights into their potential applications in developing new antimicrobial agents (Spoorthy et al., 2021).

• Optical Nonlinear Properties : Another research focused on the synthesis of Schiff base compounds derived from ethyl-4-amino benzoate and their nonlinear optical properties, which could be significant for optical limiting applications (Abdullmajed et al., 2021).

Bioactive Properties

• Anticancer Agents : Research on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives highlighted their synthesis and evaluation as apoptosis-inducing agents against breast cancer, demonstrating significant antiproliferative potential (Gad et al., 2020).

• Tyrosinase Inhibitors : A study on triazole Schiff’s base derivatives revealed their potent inhibitory effects on tyrosinase activities, suggesting potential applications in the development of antityrosinase agents (Yu et al., 2015).